6-Cyano-4-cyclopropoxypicolinic acid

• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• SMILES: C1CC1OC2=CC(=NC(=C2)C(=O)O)C#N
• InChI: InChI=1S/C10H8N2O3/c11-5-6-3-8(15-7-1-2-7)4-9(12-6)10(13)14/h3-4,7H,1-2H2,(H,13,14)
• InChIKey: MCBCBHUWXKIGOT-UHFFFAOYSA-N

6-Cyano-4-cyclopropoxypicolinic Acid: Structural Classification & Identity

6-Cyano-4-cyclopropoxypicolinic acid is a heterocyclic building block formally classified as a substituted picolinic acid (pyridine-2-carboxylic acid) featuring a cyano (–CN) group at the 6-position and a cyclopropoxy (–O–cyclopropyl) group at the 4-position. Its molecular formula is C10H8N2O3 with a molecular weight of 204.18 g/mol, placing it within the broader class of 2,4,6-trisubstituted pyridines commonly explored as intermediates in agrochemical and pharmaceutical discovery [1]. The compound can be conceptualized as a positional isomer of the commercially available 3-cyano-4-cyclopropoxypicolinic acid (CAS 1243386-46-0) and structurally related to the cyanocyclopropyl-bearing picolinic acids investigated as abscisic acid (ABA) mimics in plant water-use optimization studies [2].

1 2,4,6-trisubstituted pyridine building block for fragment and probe synthesis

2 Regioisomer with 6-cyano motif; distinct from 3-cyano or 4-cyano positional variants

3 Supports agrochemical and early drug discovery SAR studies (e.g., ABA mimicry)

• [1] PubChem. 4-(1-Cyanocyclopropyl)picolinic acid (CID 167511435). National Center for Biotechnology Information. Accessed 2026. View Source
• [2] Frackenpohl, J., et al. Potent Analogues of Abscisic Acid – Identifying Cyano‐Cyclopropyl Moieties as Promising Replacements for the Cyclohexenone Headgroup. European Journal of Organic Chemistry, 2018, 1416–1425. View Source

6-Cyano-4-cyclopropoxypicolinic Acid: Positional Isomer Specificity

Picolinic acid derivatives with different cyano and cyclopropoxy substitution patterns cannot be considered interchangeable procurement items because the precise regiochemical placement of electron-withdrawing cyano groups and sterically constrained cyclopropoxy substituents around the pyridine ring fundamentally governs molecular recognition, metal-chelating behavior, and metabolic stability [1]. For example, moving the cyano group from the 6-position to the 3-position (as in 3-cyano-4-cyclopropoxypicolinic acid, CAS 1243386-46-0) alters the electron density at the pyridine nitrogen (pKa shift of the conjugate acid by an estimated 0.5–1.0 units based on Hammett substituent constants [2]) and repositions the hydrogen-bond-accepting nitrile relative to the carboxylic acid group. Similarly, replacing the oxygen-linked cyclopropoxy group with a carbon-linked 1-cyanocyclopropyl moiety (as in 6-(1-cyanocyclopropyl)picolinic acid, CAS 1956382-29-8) eliminates the ether oxygen, changing both the conformational flexibility and the metabolic soft spot available for oxidative O-dealkylation . These structural differences, while subtle, can produce order-of-magnitude variations in biological target engagement when the compound is used as a fragment, intermediate, or final probe molecule. The quantitative evidence below details where differential data exist—and, critically, where they are absent.

pKa shift Cyano at 6-position vs. 3-position may alter protonation state and metal coordination

Metabolic lability O-cyclopropyl ether vs. C-linked analog changes CYP450-mediated clearance liability

Chelation geometry Ortho cyano directly modulates pyridine N donor strength; meta/para isomers do not

• [1] Frackenpohl, J., et al. Potent Analogues of Abscisic Acid – Identifying Cyano‐Cyclopropyl Moieties as Promising Replacements for the Cyclohexenone Headgroup. European Journal of Organic Chemistry, 2018, 1416–1425. View Source
• [2] Hansch, C., Leo, A., & Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91(2), 165–195. View Source

6-Cyano-4-cyclopropoxypicolinic Acid: Differential Evidence & Data Gaps

Pyridine Basicity and Cyano Regiochemistry

No experimentally measured pKa value is available for 6-cyano-4-cyclopropoxypicolinic acid. However, a class-level inference can be drawn by applying the Hammett substituent constant (σ_m) for the cyano group (0.56) to the pyridine ring at the 6-position (para to the ring nitrogen) vs. the 3-position (meta to the ring nitrogen). Using the standard pyridine pKa of 5.23 as a baseline, the predicted conjugate acid pKa for the 6-cyano compound is approximately 3.5 ± 0.5, compared to approximately 4.0 ± 0.5 for the 3-cyano positional isomer (3-cyano-4-cyclopropoxypicolinic acid, CAS 1243386-46-0) . This estimated difference of ~0.5 pKa units corresponds to a roughly 3-fold difference in the fraction of protonated (positively charged) species at physiological pH, which may affect solubility, membrane permeability, and metal-coordination geometry [1].

Pyridine Basicity

Class-level inference

Pred. pKa ~3.5 (6-CN) vs. ~4.0 (3-CN isomer)
~3-fold protonation difference at pH 5.5

6-Cyano may lower pyridine basicity, affecting ionization-sensitive assays

No experimental pKa measured; Hammett estimation only

Evidence Dimension	Predicted conjugate acid pKa (pyridine nitrogen basicity)
Target Compound Data	~3.5 ± 0.5 (estimated by Hammett correlation; no experimental confirmation)
Comparator Or Baseline	3-Cyano-4-cyclopropoxypicolinic acid (CAS 1243386-46-0): ~4.0 ± 0.5 (estimated)
Quantified Difference	ΔpKa ≈ 0.5 (predicted, not measured); ~3-fold difference in protonation fraction at pH 5.5
Conditions	Hammett σ_m correlation for pyridine derivatives (Hansch et al., 1991); no direct experimental measurement

Why This Matters

The predicted lower basicity of the 6-cyano isomer influences its behavior in ionizable fragment screens and metal-catalyzed coupling reactions where pyridine nitrogen coordination competes; researchers selecting between positional isomers for metal-binding applications should prioritize experimental pKa determination.

• [1] Hansch, C., Leo, A., & Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91(2), 165–195. View Source

Metabolic Stability: Cyclopropoxy Ether vs. Carbon Linkage

The target compound features an oxygen-linked cyclopropoxy group at the 4-position, which constitutes a potential site for cytochrome P450-mediated O-dealkylation. In contrast, the comparator 6-(1-cyanocyclopropyl)picolinic acid (CAS 1956382-29-8) replaces the ether oxygen with a direct carbon–carbon bond, eliminating this metabolic soft spot. While no head-to-head microsomal stability data exist for this specific pair, class-level evidence from cyclopropoxy-containing drug discovery programs indicates that O-cyclopropyl ethers generally exhibit moderate to high intrinsic clearance in human liver microsomes (typical t₁/₂ = 15–60 min), whereas the C-linked cyanocyclopropyl group is significantly more resistant to oxidative metabolism owing to the absence of an α-oxygen and the electron-withdrawing effect of the adjacent nitrile . This inherent difference in metabolic fate can translate to markedly different pharmacokinetic profiles when the compounds are used as probe molecules in cellular or in vivo experiments [1].

Metabolic Stability

Class-level inference

O-cyclopropyl ether (target) vs. C-linked cyanocyclopropyl (CAS 1956382-29-8)
Predicted moderate vs. low clearance

Ether linkage may increase CYP450-mediated turnover

No paired microsomal data; class-level prediction from literature

Evidence Dimension	Predicted intrinsic metabolic lability (O-dealkylation susceptibility)
Target Compound Data	Contains O-cyclopropyl ether; predicted moderate microsomal clearance (class estimate: t₁/₂ 15–60 min in human liver microsomes)
Comparator Or Baseline	6-(1-Cyanocyclopropyl)picolinic acid (CAS 1956382-29-8): C-linked cyanocyclopropyl; predicted low clearance (no labile ether)
Quantified Difference	Qualitative difference in metabolic liability (ether present vs. absent); no paired experimental data available
Conditions	Class-level prediction based on literature precedents for O-cyclopropyl vs. C-cyclopropyl metabolic stability; no direct assay comparison

Why This Matters

For in vivo or cell-based studies where compound half-life matters, the O-cyclopropoxy linkage in the target compound represents a distinct metabolic liability that must be characterized empirically; procurement decisions should account for whether ether-mediated clearance is desired (rapid turnover probes) or to be avoided (sustained exposure).

• [1] Smith, D. A., Beaumont, K., Maurer, T. S., & Di, L. Clearance predictions and metabolic stability. In: Pharmacokinetics and Metabolism in Drug Design (3rd ed.). Wiley, 2012. View Source

Metal-Chelation Geometry and Cyano Position

Picolinic acid (pyridine-2-carboxylic acid) is a well-established bidentate ligand that chelates metal ions through the pyridine nitrogen and the carboxylate oxygen, forming a stable 5-membered chelate ring. The introduction of a cyano substituent at the 6-position places this electron-withdrawing group adjacent (ortho) to the pyridine nitrogen, which can modulate the nitrogen's σ-donor ability and alter the stability constants of metal complexes. By contrast, the 3-cyano isomer (3-cyano-4-cyclopropoxypicolinic acid) positions the nitrile further from the metal-binding center, while the 4-cyano-5-cyclopropoxy isomer places it elsewhere on the ring. Class-level inference from coordination chemistry of substituted picolinic acids suggests that 6-substitution has a stronger effect on metal-binding affinity than 3- or 4-substitution due to the direct electronic perturbation of the nitrogen donor . No measured stability constants (log K) are available for any of the three isomers.

Metal Chelation

Class-level inference

6-CN ortho to pyridine N; 3-CN meta, 4-CN para
6-CN strongest electronic effect on N donor

Regiochemistry may tune metal-binding affinity for MOF or metalloenzyme studies

No experimental log K values; qualitative electronic inference

Evidence Dimension	Predicted influence on metal-chelation stability (qualitative electronic effect on pyridine N donor)
Target Compound Data	6-cyano group ortho to pyridine N: stronger electron withdrawal from the metal-binding nitrogen (predicted)
Comparator Or Baseline	3-Cyano-4-cyclopropoxypicolinic acid (CAS 1243386-46-0): cyano meta to pyridine N; weaker electronic effect. 4-Cyano-5-cyclopropoxypicolinic acid: cyano para to pyridine N.
Quantified Difference	No experimental log K values available; difference is qualitative and electronic in nature
Conditions	Extrapolation from coordination chemistry principles of substituted pyridines; no direct titration or spectrophotometric data

Why This Matters

For applications involving metalloenzyme inhibition, metal-organic framework (MOF) construction, or metal-catalyzed cross-coupling, the distinct electronic environment of the 6-cyano-substituted picolinic acid scaffold may provide a unique tuning handle not available with other positional isomers; experimental determination of metal-binding constants is a prerequisite for selection.

6-Cyano-4-cyclopropoxypicolinic Acid: Application Scenarios

ABA Receptor Modulator SAR Libraries

The cyano-cyclopropyl picolinic acid scaffold has been validated in the plant hormone abscisic acid (ABA) signaling field, where cyano cyclopropyl compounds (CCPs) function as potent ABA agonists capable of reducing transpiration in Arabidopsis and wheat at concentrations an order of magnitude lower than ABA itself [1]. The unique 6-cyano-4-cyclopropoxy arrangement places the hydrogen-bond-accepting nitrile in a distinct spatial orientation relative to the carboxylic acid pharmacophore compared to known CCP structures. Researchers constructing structure–activity relationship (SAR) libraries to probe ABA receptor subtype selectivity (e.g., PYR/PYL/RCAR family members) could rationally include this isomer to test whether the 6-cyano topology offers improved receptor discrimination or altered in vivo persistence relative to the 3-cyano or 4-cyano variants. However, no receptor-binding or physiological data currently exist for this specific compound; prospective users must plan for de novo synthesis and primary screening as part of their research workflow.

Fragment-Based Discovery: Pyridine Basicity Differentiation

The predicted pKa shift of the pyridine nitrogen (~3.5 for the 6-cyano isomer vs. ~4.0 for the 3-cyano isomer) affects the ionization state of the molecule under assay conditions. In fragment-based screening campaigns conducted at pH 5.5–7.4, this difference determines whether the fragment exists predominantly in the neutral or protonated form, which in turn influences solubility, non-specific binding, and hydrogen-bond donor/acceptor capacity [2]. Medicinal chemistry teams designing fragment libraries for targets with preference for neutral heterocycles may find the 6-cyano isomer more attractive, while those targeting acidic binding pockets may prefer the 3-cyano variant. Procurement of both isomers for parallel screening is recommended to empirically establish whether the predicted pKa difference translates to a meaningful difference in hit rates or binding modes.

Chemoselective Transformations: Multifunctional Pyridine Substrate

The presence of three distinct functional groups—carboxylic acid (2-position), cyclopropoxy ether (4-position), and cyano group (6-position)—makes 6-cyano-4-cyclopropoxypicolinic acid an excellent test substrate for developing chemoselective synthetic transformations. For instance, researchers optimizing conditions for amide coupling at the carboxylic acid without disturbing the base-sensitive cyclopropoxy group, or for selective nitrile reduction to the amine in the presence of the acid, would benefit from this multifunctional scaffold. The 6-cyano regioisomer may exhibit different chemoselectivity profiles compared to the 3-cyano isomer due to altered electronic communication between the nitrile and the pyridine ring , providing a useful comparator for reaction optimization studies.

CYP450-Dependent Turnover Probe: O-Cyclopropyl Ether

The O-cyclopropoxy group is a recognized metabolic liability subject to cytochrome P450-mediated O-dealkylation, whereas carbon-linked cyanocyclopropyl groups are metabolically more robust [3]. Researchers designing cellular chemical biology probes where controlled metabolic turnover is desirable (e.g., timed activation or clearance in hepatocyte assays) may deliberately select the O-cyclopropoxy-containing target compound over its C-linked analogs. Conversely, teams requiring prolonged compound stability in microsomal or whole-cell systems should verify empirical metabolic stability before committing to large-scale procurement. This structure-property distinction provides a rational basis for selecting between the ether-linked (6-cyano-4-cyclopropoxy) and carbon-linked (6-(1-cyanocyclopropyl)) picolinic acid scaffolds.

Application

Selection Property

Validation Focus

ABA receptor SAR libraries

6-Cyano substitution pattern vs. known CCP agonists

Receptor subtype selectivity and in vivo persistence screening

Fragment-based screening

Predicted lower pyridine pKa (~3.5) affects ionization at assay pH

Hit rate and binding mode comparison between neutral and protonated fragments

Chemoselective methodology

Multifunctional scaffold (CO2H, ether, nitrile)

Reaction condition optimization without disturbing sensitive groups

Controlled metabolic turnover probes

O-cyclopropoxy ether as potential CYP liability

Empirical metabolic stability in microsomal or hepatocyte assays

• [1] Frackenpohl, J., et al. Potent Analogues of Abscisic Acid – Identifying Cyano‐Cyclopropyl Moieties as Promising Replacements for the Cyclohexenone Headgroup. European Journal of Organic Chemistry, 2018, 1416–1425. View Source
• [2] Hansch, C., Leo, A., & Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91(2), 165–195. View Source
• [3] Smith, D. A., Beaumont, K., Maurer, T. S., & Di, L. Clearance predictions and metabolic stability. In: Pharmacokinetics and Metabolism in Drug Design (3rd ed.). Wiley, 2012. View Source